(Z)-2-(furan-2-ylmethylene)-7-methyl-6-((2-methylallyl)oxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-(furan-2-ylmethylidene)-7-methyl-6-(2-methylprop-2-enoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C18H16O4/c1-11(2)10-21-15-7-6-14-17(19)16(22-18(14)12(15)3)9-13-5-4-8-20-13/h4-9H,1,10H2,2-3H3/b16-9-
• InChI Key: YXVKOXAWCAWAJM-SXGWCWSVSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC=CO3)C2=O)OCC(=C)C
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC=CO3)/C2=O)OCC(=C)C
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol

Description

(Z)-2-(furan-2-ylmethylene)-7-methyl-6-((2-methylallyl)oxy)benzofuran-3(2H)-one, also known as BMF, is a natural product that has been found to have various biological activities. It is a member of the benzofuran family of compounds, which are known for their diverse biological activities. BMF has been found to have anti-inflammatory, anti-cancer, and anti-viral activities, among others.

Scientific Research Applications

• Synthesis and Anti-inflammatory Properties : Compounds structurally similar to (Z)-2-(furan-2-ylmethylene)-7-methyl-6-((2-methylallyl)oxy)benzofuran-3(2H)-one have been synthesized and evaluated for their anti-inflammatory activity. For instance, certain derivatives have exhibited notable anti-inflammatory effects in vivo, hinting at potential therapeutic applications. Additionally, molecular docking studies have been executed to understand the binding interactions of these compounds with target proteins like COX-2, suggesting their significance in drug design and pharmaceutical research (Boukharsa et al., 2018).

• Structural and Material Applications : The broad applications of various furan and benzofuran containing compounds, including derivatives like (Z)-2-(furan-2-ylmethylene)-7-methyl-6-((2-methylallyl)oxy)benzofuran-3(2H)-one, span across numerous fields. These compounds are integral in industries such as pharmaceuticals, textiles, dyes, surface-active agents, and even polymers. Their structural features and chemical properties lend these compounds to be critical in the innovation and development of new materials and chemical processes (Keay, Hopkins, & Dibble, 2008).

• Radiochemical Synthesis and Imaging Applications : Certain derivatives of (Z)-2-(furan-2-ylmethylene)-7-methyl-6-((2-methylallyl)oxy)benzofuran-3(2H)-one have been explored in the context of positron emission tomography (PET) imaging. The synthesis of these compounds with specific radiochemical modifications indicates their potential use in medical imaging and diagnostics, particularly in imaging enzymes like PIM1, highlighting their relevance in medical research and diagnostics (Gao, Wang, Miller, & Zheng, 2013).